Cas no 1451391-10-8 (2,6-Difluoro-3-nitrophenylboronic acid pinacol ester)

• Product Name: 2,6-Difluoro-3-nitrophenylboronic acid pinacol ester
• CAS No: 1451391-10-8
• MF: C₁₂H₁₄BF₂NO₄
• MW: 285.0516705513
• MDL: MFCD16295275
• CID: 2093121
• Update Time: 2025-05-25

2,6-Difluoro-3-nitrophenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-Difluoro-3-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2,6-Difluoro-3-nitrophenylboronic acid pinacol ester

• MDL： MFCD16295275
• Inchi： 1S/C12H14BF2NO4/c1-11(2)12(3,4)20-13(19-11)9-7(14)5-6-8(10(9)15)16(17)18/h5-6H,1-4H3
• InChI Key： ROUNPYXYPTVUGB-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1B1OC(C)(C)C(C)(C)O1)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2

Additional information on 2,6-Difluoro-3-nitrophenylboronic acid pinacol ester

Comprehensive Overview of 2,6-Difluoro-3-nitrophenylboronic acid pinacol ester (CAS No. 1451391-10-8)

The 2,6-Difluoro-3-nitrophenylboronic acid pinacol ester (CAS No. 1451391-10-8) is a highly specialized boronic acid derivative widely utilized in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. This compound, characterized by its pinacol ester group and nitrophenyl backbone, offers exceptional stability and reactivity, making it a valuable building block for pharmaceutical intermediates and advanced materials. Its unique difluoro substitution pattern further enhances its utility in designing molecules with tailored electronic and steric properties.

In recent years, the demand for boronic acid esters like 2,6-Difluoro-3-nitrophenylboronic acid pinacol ester has surged due to their pivotal role in drug discovery and agrochemical development. Researchers and industries frequently search for "Suzuki coupling reagents," "nitrophenylboronic esters," and "high-purity boronic acid derivatives," reflecting the compound's relevance in modern synthetic chemistry. Its compatibility with green chemistry principles—such as reducing solvent waste and improving atom economy—aligns with the growing emphasis on sustainable synthesis methods.

The structural features of CAS No. 1451391-10-8 contribute to its versatility. The pinacol ester moiety protects the boronic acid group, preventing unwanted side reactions while maintaining reactivity under controlled conditions. This attribute is critical for applications in "catalyzed C-C bond formation" and "heterocyclic compound synthesis," topics frequently explored in academic and industrial research. Additionally, the nitro and fluoro substituents enable precise modifications in target molecules, addressing challenges in bioavailability and metabolic stability.

From an analytical perspective, 2,6-Difluoro-3-nitrophenylboronic acid pinacol ester is characterized by advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure the compound's high purity and consistency, which are essential for reproducible results in sensitive applications. Users often inquire about "spectroscopic data for boronic esters" or "quality control standards," underscoring the need for reliable characterization protocols.

Emerging trends in personalized medicine and targeted therapies have further amplified interest in boronic acid-based compounds. The 2,6-Difluoro-3-nitrophenyl scaffold, for instance, is investigated for its potential in protease inhibition and as a linker in antibody-drug conjugates (ADCs). Such applications align with searches for "boron in drug delivery" and "nitroaryl derivatives in oncology," highlighting the compound's interdisciplinary significance.

In summary, 2,6-Difluoro-3-nitrophenylboronic acid pinacol ester (CAS No. 1451391-10-8) represents a critical tool in synthetic chemistry, bridging fundamental research and industrial innovation. Its optimized stability, reactivity, and adaptability to green chemistry practices position it as a cornerstone for future advancements in pharmaceuticals and materials science.